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Compound of Interest

Compound Name: Cyclosporine metabolite M17

Cat. No.: B15278460 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Cyclosporine metabolite M17. All personnel must adhere to

these procedures to mitigate risks associated with this cytotoxic and potentially carcinogenic

compound.

Cyclosporine and its metabolites, including M17, are classified as hazardous substances that

may cause cancer and reproductive harm.[1][2][3] Due to the potent nature of these

compounds, stringent safety measures are imperative to protect laboratory personnel. The

following guidelines synthesize best practices for handling cytotoxic agents and are to be

considered mandatory for all work involving Cyclosporine metabolite M17.

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to protection, combining appropriate PPE with robust engineering

controls, is essential.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Rationale

Gloves

Double-gloving with chemically

resistant nitrile gloves is

recommended.[2][4]

Prevents skin absorption of the

cytotoxic compound.

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles are required.[1]

[2] A face shield should be

used if there is a risk of

splashes or aerosols.[1]

Protects eyes from contact

with hazardous materials.

Body Protection

A disposable, solid-front, back-

closing gown is required. A lab

coat is the minimum

requirement.[1][2][4]

Minimizes skin contamination.

Respiratory Protection

A NIOSH-certified N95 or

higher respirator is required

when handling powders or if

aerosols may be generated.[5]

Prevents inhalation of the

compound, which can be

harmful.[2]

Engineering Controls: All manipulations of Cyclosporine metabolite M17, including solution

preparation, should be conducted within a certified chemical fume hood or a Class II Type B

Biosafety Cabinet to minimize inhalation exposure.[2][4]

Operational Plan: Step-by-Step Handling
Procedures

Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

The designated work area within the fume hood should be covered with an absorbent,

plastic-backed liner.[4]

Weighing and Reconstitution: Handle solid forms of Cyclosporine metabolite M17 with

extreme care to avoid generating dust. When preparing solutions, add the solvent slowly and

carefully to prevent aerosolization.[4]
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Experimental Use: Keep all containers of Cyclosporine metabolite M17 tightly sealed when

not in use.[2] Conduct all procedures in a manner that minimizes the risk of spills and

splashes.

Decontamination: After each use, decontaminate all surfaces where Cyclosporine
metabolite M17 was handled. Wipe the area three times with a 70% ethanol solution, using

a fresh wipe for each pass.[4] All non-disposable equipment should also be triple-rinsed with

70% ethanol.[4]

Hand Hygiene: Immediately after removing gloves, wash hands thoroughly with soap and

water.[2]

Preparation Handling (in Fume Hood) Post-Handling

1. Don Required PPE 2. Prepare Work Area
(Absorbent Liner)

3. Weigh/Reconstitute
(Avoid Aerosols) 4. Perform Experiment 5. Decontaminate Surfaces

(Triple Wipe)
6. Dispose of Waste
(See Disposal Plan) 7. Wash Hands

Click to download full resolution via product page

Caption: Workflow for Handling Cyclosporine Metabolite M17.

Disposal Plan: Managing Contaminated Waste
All materials contaminated with Cyclosporine metabolite M17 must be treated as hazardous

waste.

Segregation: At the point of generation, segregate all contaminated waste into designated,

clearly labeled, leak-proof containers. This includes gloves, gowns, absorbent liners, and any

other disposable materials.

Sharps: Needles and syringes must be disposed of in a designated sharps container for

incineration.[4] Do not recap or bend needles.[4]

Liquid Waste: Collect all liquid waste containing Cyclosporine metabolite M17 in a sealed,

properly labeled hazardous waste container.
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Solid Waste: Place all contaminated solid waste into a designated hazardous waste bag or

container.

Final Disposal: All waste contaminated with Cyclosporine metabolite M17 must be

disposed of through an approved hazardous waste disposal service.[1] Do not dispose of

this waste in the regular trash or down the drain.

Waste Generation

Segregation & Collection

Final Disposal

Contaminated Materials
(Gloves, Liners, etc.)

Hazardous Solid Waste
Container

Contaminated Sharps

Incineration-Bound
Sharps Container

Liquid Waste

Hazardous Liquid Waste
Container

Approved Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: Disposal Plan for Cyclosporine Metabolite M17 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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